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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical
properties, synthesis, and handling of 2-Bromo-5-methoxyaniline, a key intermediate in the
synthesis of various biologically active compounds and advanced materials.

Core Chemical Properties

2-Bromo-5-methoxyaniline is an organic halogenated aromatic amine.[1] Its structure,
featuring a bromine atom and a methoxy group on an aniline ring, makes it a versatile building
block in organic synthesis.[1][2] It typically appears as a white to light yellow or brown
crystalline solid.[1][3] While only slightly soluble in water, it shows greater solubility in organic
solvents such as ethanol, acetone, and dimethylformamide.[1]

Data Summary

The quantitative properties of 2-Bromo-5-methoxyaniline are summarized in the table below
for easy reference.
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Property Value Source
Molecular Weight 202.05 g/mol [41516171
Molecular Formula C7HsBrNO [2][4](5][6][71(8]
CAS Number 59557-92-5 [41[5][71[8][°]

Monoisotopic Mass

200.97893 Da

[1]14]

Appearance White to off-white solid [1]
Topological Polar Surface Area  35.2 A2 [1]
Complexity 110 [1]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

C);untg p : ]
XLogP3 1.9 [4]

Molecular Weight Calculation Workflow

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The diagram below illustrates the logical workflow for calculating the
molecular weight of 2-Bromo-5-methoxyaniline based on its molecular formula.
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Molecular Formula
C7HsBrNO

Atomic Weight Contribution

Bromine (Br)
1x79.904

Carbon (C)
7x12.011

Hydrogen (H)
8 x 1.008

Nitrogen (N) Oxygen (O)
1 x 14.007 1x 15.999

Summation
2 (Atoms x Atomic Weight)

\
A

Total Molecular Weight
202.05 g/mol

Click to download full resolution via product page
Calculation of 2-Bromo-5-methoxyaniline Molecular Weight.

Experimental Protocols

This section details a representative synthesis protocol and essential safety and handling

procedures for 2-Bromo-5-methoxyaniline.

A. Synthesis from 4-Bromo-3-nitroanisole[9]

This protocol describes the reduction of a nitro group to an amine.
Materials:

e 4-Bromo-3-nitroanisole
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o Ethanol (EtOH)

o Water (H20)

e lron (Fe) powder

o Ammonium chloride (NH4Cl)

o Ether or Ethyl Acetate

e Magnesium sulfate (MgSOa)

o Concentrated Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

e Thionyl chloride (SOCI2)

Procedure:

o Dissolve 4-Bromo-3-nitroanisole (1.0 eq.) in a solvent mixture of ethanol and water.
e Add iron powder (5.0 eq.) and ammonium chloride (4.0 eq.) to the solution.

» Heat the reaction mixture to reflux for 2 hours.

» After the reaction is complete, extract the organic phase with ether (4 x 100 mL).
o Combine the organic phases and dry with magnesium sulfate.

» Remove the solvent under reduced pressure to yield 2-Bromo-5-methoxyaniline. The
product can be further purified by column chromatography.

B. Safety and Handling

Due to its hazard profile, proper safety precautions are mandatory when handling 2-Bromo-5-
methoxyaniline.
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e Hazard Identification: The compound is harmful if swallowed, inhaled, or in contact with skin.
[4][10] It causes skin and serious eye irritation.[4]

e Engineering Controls: Work should be conducted in a chemical fume hood to ensure
adequate ventilation.[10]

» Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves.[10]
o Eye Protection: Safety goggles or a face shield are required.[10][11]
o Clothing: A laboratory coat or other protective clothing must be worn.[10]

o First Aid Measures:

o

Skin Contact: Immediately wash the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[10][11]

o

Eye Contact: Immediately flush eyes with water for at least 15 minutes.[10][11]

[¢]

Inhalation: Move the individual to fresh air.[10][11]

[e]

Ingestion: Wash out the mouth with water and seek immediate medical attention.[10]

e Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[1]
Refrigerated storage is recommended.[10]

Applications in Research and Development

2-Bromo-5-methoxyaniline is a valuable intermediate primarily utilized in the pharmaceutical
and advanced materials sectors.

o Pharmaceutical Synthesis: It serves as a crucial building block in the preparation of various
Active Pharmaceutical Ingredients (APIs).[3] Notable applications include its use in the
synthesis of epidermal growth factor receptor (EGFR) inhibitors, urolithin derivatives, and
melatonergic ligands.[3][9]
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o OLED Materials: In materials science, it is an important intermediate for creating organic
electroluminescent devices (OLEDS).[3][9]

The reactivity of its functional groups allows for its participation in various synthetic
transformations, particularly cross-coupling reactions, which are fundamental in the
development of novel compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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